Cas no 2229445-82-1 (5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine)
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine
- EN300-1922766
- 2229445-82-1
-
- Inchi: 1S/C8H6BrN5O2/c9-4-1-6(14(15)16)7(11-2-4)5-3-12-8(10)13-5/h1-3H,(H3,10,12,13)
- InChI Key: UYOFTUXUPJCISZ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])C1=CN=C(N)N1
Computed Properties
- Exact Mass: 282.97049g/mol
- Monoisotopic Mass: 282.97049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 113Ų
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1922766-0.05g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1922766-0.1g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1922766-0.25g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1922766-0.5g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1922766-1.0g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 1g |
$1371.0 | 2023-06-01 | ||
| Enamine | EN300-1922766-2.5g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1922766-5.0g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 5g |
$3977.0 | 2023-06-01 | ||
| Enamine | EN300-1922766-10.0g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 10g |
$5897.0 | 2023-06-01 | ||
| Enamine | EN300-1922766-1g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1922766-5g |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine |
2229445-82-1 | 5g |
$3977.0 | 2023-09-17 |
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine: A Comprehensive Overview
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine (CAS No. 2229445-82-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine.
Chemical Structure and Properties
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine is a heterocyclic compound with a molecular formula of C10H8BrN4O2. The compound features a 1H-imidazole ring fused to a 5-bromo-3-nitropyridine moiety, which imparts unique chemical and biological properties. The presence of the bromine and nitro groups contributes to the compound's reactivity and potential for forming stable complexes with various metal ions. The imidazole ring, known for its basicity and coordination ability, further enhances the compound's versatility in chemical reactions.
The physical properties of 5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine include a melting point of approximately 180°C and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various analytical techniques and biological assays.
Synthesis Methods
The synthesis of 5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine has been reported in several studies, with varying approaches to optimize yield and purity. One common method involves the condensation of 5-bromo-3-nitropyridine with an appropriate imidazole derivative under controlled conditions. For instance, a typical synthetic route involves the reaction of 5-bromo-3-nitropyridine with 1H-imidazol-2(3H)-one in the presence of a base such as potassium carbonate in an inert solvent like N,N-dimethylformamide (DMF).
A recent study published in the Journal of Organic Chemistry detailed an improved synthesis method that achieved higher yields and purity levels by using microwave-assisted synthesis. This approach not only reduced reaction times but also minimized side reactions, resulting in a more efficient production process.
Biological Activities
5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells.
The mechanism of action for 5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine involves the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). Additionally, studies have shown that this compound can inhibit cell proliferation by targeting specific signaling pathways such as PI3K/Akt and MAPK/ERK.
Beyond its anticancer properties, 5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine has also been investigated for its anti-inflammatory effects. In vitro studies using lipopolysaccharide (LPS)-induced macrophages have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Clinical Trials and Future Directions
The promising preclinical results have paved the way for further investigation into the therapeutic potential of 5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-am ine. Several pharmaceutical companies are currently conducting phase I clinical trials to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.
In addition to its use as a standalone therapeutic agent, there is growing interest in exploring combination therapies involving 5-(5-bromo -3-nitropyridin - 2 - yl ) - 1 H - imidazo l - 2 - amine strong > . Research suggests that combining this compound with other anticancer drugs or immunotherapies may enhance treatment outcomes and reduce resistance development. p > p >< strong >Conclusion strong > p > p >In summary , strong > 5 -( 5 - bromo - 3 - nitro pyri din - 2 - yl ) - 1 H - im id az ol - 2 - am ine strong > ( CAS No . 2 9 4 4 4 - 8 7 - ) is a promising compound with diverse biological activities , including anticancer and anti-inflammatory effects . Its unique chemical structure provides a foundation for further research and development , with ongoing clinical trials expected to provide valuable insights into its therapeutic potential . As our understanding of this compound continues to evolve , it holds great promise for advancing medical treatments in various fields . p > article > < / response >
2229445-82-1 (5-(5-bromo-3-nitropyridin-2-yl)-1H-imidazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)